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Compound of Interest

Compound Name: (-)-12-Hydroxyjasmonic acid

Cat. No.: B15285683

Audience: Researchers, scientists, and drug development professionals.

Introduction

(-)-12-Hydroxyjasmonic acid (12-OH-JA) is a key oxidized metabolite of jasmonic acid (JA), a
phytohormone central to plant defense, development, and stress responses. The hydroxylation
of JA and its active conjugate, JA-Isoleucine (JA-lle), is a critical step in the attenuation and
turnover of the jasmonate signal, making the quantification of 12-OH-JA essential for
understanding the dynamics of plant immune and stress responses. This application note
provides a detailed protocol for the efficient extraction, purification, and sensitive quantification
of (-)-12-Hydroxyjasmonic acid from plant leaf tissue using Solid-Phase Extraction (SPE)
coupled with Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-
MS/MS).

Jasmonate Signaling and Metabolism

Jasmonate signaling is initiated by various biotic and abiotic stresses, leading to the
biosynthesis of Jasmonic Acid (JA) from a-linolenic acid. JA is then converted to its biologically
active form, JA-Isoleucine (JA-lle), which binds to the COI1 receptor. This binding event
triggers the degradation of JAZ repressor proteins, thereby activating transcription factors like
MYC2 and initiating the expression of JA-responsive genes.
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To fine-tune this response, the signal is deactivated through several metabolic pathways. One
primary route is the hydroxylation of JA-lle by CYP94 family enzymes to form 12-OH-JA-lle, or
the direct hydroxylation of JA to 12-OH-JA.[1] These hydroxylated forms are considered
deactivated metabolites that attenuate the signaling cascade.[2] Accurate measurement of 12-
OH-JA is therefore crucial for evaluating the termination of the jasmonate defense response.
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1. Sample Harvest & Freezing
(20-50 mg leaf tissue flash-frozen
in liquid nitrogen)

l

2. Homogenization
(Grind to fine powder with bead mill
or mortar and pestle)

l

3. Extraction
(Add 500 pL cold methanol with
internal standards, e.g., 2H6-JA)

4. Centrifugation
(12,000 xg for 10 min at 4°C)

5. Solid-Phase Extraction (SPE)
(Purify supernatant on a
mixed-mode or C18 cartridge)

l

6. Elution
(Elute jasmonates with acidified
acetonitrile or methanol)

l

7. Drying & Reconstitution
(Evaporate eluate to dryness under N2.
Reconstitute in 80 pL analysis solvent)

l

8. UPLC-MS/MS Analysis
(Inject sample for quantification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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